Cas no 2228219-13-2 (1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine)

1-(4,4-Dimethylcyclohexyl)cyclohexylmethanamine is a cycloaliphatic amine characterized by its unique structural features, including two cyclohexyl rings with a 4,4-dimethyl substitution on one ring. This compound exhibits potential utility as an intermediate in organic synthesis, particularly in the development of specialty chemicals, pharmaceuticals, or agrochemicals. Its rigid, sterically hindered structure may contribute to enhanced stability and selectivity in reactions. The presence of the primary amine group allows for further functionalization, making it a versatile building block for derivatization. The dimethyl substitution could influence solubility and reactivity profiles, offering tailored properties for specific applications. Careful handling is advised due to the reactive nature of the amine functionality.
1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine structure
2228219-13-2 structure
Product Name:1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine
CAS No:2228219-13-2
MF:C15H29N
MW:223.397464513779
CID:6283661
PubChem ID:165705851
Update Time:2025-10-28

1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine
    • [1-(4,4-dimethylcyclohexyl)cyclohexyl]methanamine
    • 2228219-13-2
    • EN300-1769359
    • Inchi: 1S/C15H29N/c1-14(2)10-6-13(7-11-14)15(12-16)8-4-3-5-9-15/h13H,3-12,16H2,1-2H3
    • InChI Key: YPJXOOKFASRJAD-UHFFFAOYSA-N
    • SMILES: NCC1(CCCCC1)C1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 223.229999929g/mol
  • Monoisotopic Mass: 223.229999929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26Ų

1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine Pricemore >>

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1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine Related Literature

Additional information on 1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine

Research Brief on 1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine (CAS: 2228219-13-2): Recent Advances and Applications

The compound 1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine (CAS: 2228219-13-2) has recently garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its rigid cyclohexyl backbone and amine functionality make it a versatile building block for designing ligands targeting G protein-coupled receptors (GPCRs) and other central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective serotonin receptor modulators, showing promising results in preclinical models of neuropsychiatric disorders.

From a pharmacological perspective, 1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine has exhibited notable binding affinity to sigma-1 and sigma-2 receptors, as reported in a recent ACS Chemical Neuroscience publication. This finding opens new avenues for investigating its potential in treating neurodegenerative diseases and pain management. The compound's metabolic stability and blood-brain barrier permeability, as characterized in a 2024 pharmacokinetic study, further support its candidacy for CNS-targeted therapeutics.

In terms of synthetic chemistry, advancements have been made in optimizing the production of 2228219-13-2. A 2023 patent application disclosed an improved catalytic hydrogenation method that achieves higher yields (up to 85%) and better enantiomeric purity compared to previous synthetic routes. This development is particularly significant for scaling up production while maintaining the compound's structural integrity for pharmaceutical applications.

Emerging safety data from toxicological studies indicate that 1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine shows favorable preliminary safety profiles in animal models, with no significant hepatotoxicity observed at therapeutic doses. However, researchers caution that comprehensive safety assessments, including long-term exposure studies, are still needed before clinical translation. These findings were presented at the 2024 International Conference on Chemical Biology and Drug Discovery.

Looking forward, several pharmaceutical companies have included derivatives of 2228219-13-2 in their preclinical pipelines, particularly for CNS disorders and inflammatory conditions. The compound's structural features allow for diverse modifications, enabling the development of tailored therapeutics with improved target specificity and reduced off-target effects. Industry analysts project that clinical candidates based on this scaffold may enter phase I trials within the next 2-3 years.

In conclusion, 1-(4,4-dimethylcyclohexyl)cyclohexylmethanamine represents a promising chemical entity with multiple potential therapeutic applications. Continued research into its structure-activity relationships, combined with advances in synthetic methodologies, is expected to yield valuable insights for drug discovery programs. Researchers are encouraged to explore its potential in combination therapies and as part of targeted drug delivery systems.

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